Cas no 33563-54-1 (n,n'-dimethyl-1,8-octanediamine)

N,N'-Dimethyl-1,8-octanediamine is a linear aliphatic diamine featuring two tertiary amine groups separated by an eight-carbon chain. This structure imparts strong chelating and surfactant properties, making it useful as an intermediate in organic synthesis, corrosion inhibition, and polymer applications. Its high thermal stability and solubility in polar solvents enhance its versatility in industrial processes. The compound’s bifunctional reactivity allows for crosslinking in epoxy resins and polyurethane formulations, improving material durability. Additionally, its surfactant characteristics are leveraged in emulsification and dispersion applications. The balanced hydrophobicity and hydrophilicity of the molecule contribute to its effectiveness in specialty chemical formulations.

n,n'-dimethyl-1,8-octanediamine structure

33563-54-1 structure

Product Name:n,n'-dimethyl-1,8-octanediamine

CAS No:33563-54-1

MF:C₁₀H₂₄N₂

MW:172.310962677002

MDL:MFCD20699806

CID:918144

PubChem ID:24872858

Update Time:2025-05-28

n,n'-dimethyl-1,8-octanediamine Chemical and Physical Properties

Names and Identifiers

- n,n'-dimethyl-1,8-octanediamine
- N,N'-dimethyloctane-1,8-diamine
- 1,8-Octanediamine, N,N'-dimethyl-
- 493775_ALDRICH
- AC1LBT0X
- AG-F-13394
- CTK4H0844
- N,N inverted exclamation marka-Dimethyl-1,8-octanediamine
- N,N′-DiMethyl-1,8-octanediaMine
- N,N'-Dimethyl-1,8-diamino-octan
- N,N'-dimethyl-1,8-diaminooctane
- N,N-Dimethyl-1,8-octamethylendiamin
- N,N'-Dimethyl-oktamethylendiamin
- DTXSID00337303
- CHEMBL28936
- 33563-54-1
- SCHEMBL1015083
- J-019256
- METHYL[8-(METHYLAMINO)OCTYL]AMINE
- N,N'-Dimethyl-1,8-octanediamine, 98%
- CS-0376632
- N1,N8-dimethyloctane-1,8-diamine
- D93197
- AS-76911
- N,N\\'-dimethyloctane-1,8-diamine
- MDL： MFCD20699806
- Inchi： 1S/C10H24N2/c1-11-9-7-5-3-4-6-8-10-12-2/h11-12H,3-10H2,1-2H3
- InChI Key： JWMBTMQPVIYUAC-UHFFFAOYSA-N
- SMILES： N(C)CCCCCCCCNC

Computed Properties

Exact Mass: 172.19412
Monoisotopic Mass: 172.193948774g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 9
Complexity: 64.2
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.9
Topological Polar Surface Area: 24.1Å²

Experimental Properties

Color/Form: Not determined
Density: 0.769 g/mL at 25 °C(lit.)
Melting Point: 31-36 °C (lit.)
Boiling Point: 249 °C(lit.)
Flash Point: 215 °F
Refractive Index: 1.4300 (estimate)
PSA: 24.06
Solubility: Not determined

n,n'-dimethyl-1,8-octanediamine Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：UN 3259 8/PG 2
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： 26-36
Hazardous Material Identification：

n,n'-dimethyl-1,8-octanediamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM384550-250mg	N,N′-Dimethyl-1,8-octanediamine	33563-54-1	95%+	250mg	$96	2023-02-02
Chemenu	CM384550-1g	N,N′-Dimethyl-1,8-octanediamine	33563-54-1	95%+	1g	$239	2023-02-02
Chemenu	CM384550-5g	N,N′-Dimethyl-1,8-octanediamine	33563-54-1	95%+	5g	$715	2023-02-02
eNovation Chemicals LLC	D963719-250mg	N,N-Dimethyl-1,8-octanediamine	33563-54-1	95%	250mg	$140	2023-09-02
eNovation Chemicals LLC	D963719-1g	N,N-Dimethyl-1,8-octanediamine	33563-54-1	95%	1g	$280	2023-09-02
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	493775-1G	n,n'-dimethyl-1,8-octanediamine	33563-54-1	98%	1G	￥1195.95	2022-02-24